Cas no 1597-36-0 (4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)-
• CAS No: 1597-36-0
• MF: C₅H₆FN₃O
• MW: 143.119043827057
• CID: 216968
• PubChem ID: 135527970
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-6-(fluoromethyl)-
• 2-amino-6-(fluoromethyl)pyrimidin-4(1H)-one
• 2-amino-6-(fluoromethyl)-1H-pyrimidin-4-one
• 4(1H)-Pyrimidinone, 2-amino-6-(fluoromethyl)- (9CI)
• SCHEMBL10617517
• 2-amino-6-fluoromethylpyrimidine-4-one
• DTXSID20283712
• NSC33039
• AKOS006374179
• XTQWOAPXKGZVAP-UHFFFAOYSA-N
• 2-amino-4-(fluoromethyl)-1H-pyrimidin-6-one
• 2-Amino-6-(fluoromethyl)pyrimidin-4(3H)-one
• 1597-36-0
• NSC-33039

• Inchi： 1S/C5H6FN3O/c6-2-3-1-4(10)9-5(7)8-3/h1H,2H2,(H3,7,8,9,10)
• InChI Key： XTQWOAPXKGZVAP-UHFFFAOYSA-N
• SMILES： FCC1=CC(NC(N)=N1)=O

Computed Properties

• Exact Mass: 143.04958
• Monoisotopic Mass: 143.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.57
• Melting Point: 250-260 °C (decomp)(Solv: acetic acid (64-19-7))
• Boiling Point: 266.9°Cat760mmHg
• Flash Point: 115.2°C
• Refractive Index: 1.617
• PSA: 67.48